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Compound of Interest

Compound Name: N-Biotinyl-6-aminohexanoic acid

Cat. No.: B016541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Biotinyl-6-aminohexanoic acid, a

widely used reagent in bioconjugation and molecular biology. This document details its

chemical and physical properties, provides a comprehensive experimental protocol for its use

in protein biotinylation, and illustrates key concepts and workflows through structured diagrams.

Core Compound Information
N-Biotinyl-6-aminohexanoic acid, also known as (+)-Biotin-ε-aminocaproic acid or Biotin-X, is

a derivative of biotin (Vitamin H) that incorporates a six-carbon spacer arm.[1][2] This spacer,

6-aminohexanoic acid, serves to minimize steric hindrance when the biotin moiety binds to

avidin or streptavidin, thereby enhancing the accessibility and detection of the biotinylated

molecule.[3][4] Its CAS number is 72040-64-3.[1][5][6]

Chemical and Physical Properties
The fundamental properties of N-Biotinyl-6-aminohexanoic acid are summarized in the table

below.
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Property Value References

CAS Number 72040-64-3 [1][5][6]

Molecular Formula C₁₆H₂₇N₃O₄S [1][5][6]

Molecular Weight 357.47 g/mol [1][5]

Appearance
White to off-white crystalline

powder
[1][6]

Purity
≥97.0% (HPLC) to ≥98%

(HPLC)
[1][6]

Melting Point 220-230 °C (decomposes) [1]

Storage Temperature -20 °C [6]

Synonyms

(+)-Biotin-ε-aminocaproic acid,

6-((Biotinoyl)amino)hexanoic

acid, Biotin-X, N-(+)-Biotinyl-6-

aminocaproic acid

[1][2]

Spectral and Trace Element Data
Below are additional quantitative data points relevant for quality control and experimental

design.
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Parameter Specification Reference

Calcium (Ca) ≤20 mg/kg [1]

Cadmium (Cd) ≤5 mg/kg [1]

Cobalt (Co) ≤5 mg/kg [1]

Chromium (Cr) ≤5 mg/kg [1]

Copper (Cu) ≤5 mg/kg [1]

Iron (Fe) ≤5 mg/kg [1]

Potassium (K) ≤50 mg/kg [1]

Magnesium (Mg) ≤5 mg/kg [1]

Manganese (Mn) ≤5 mg/kg [1]

Sodium (Na) ≤100 mg/kg [1]

Nickel (Ni) ≤5 mg/kg [1]

Lead (Pb) ≤5 mg/kg [1]

Zinc (Zn) ≤5 mg/kg [1]

Applications in Research and Development
N-Biotinyl-6-aminohexanoic acid is a versatile tool for the biotinylation of various

biomolecules.[5] Its primary application is as a bioconjugation reagent to label proteins,

peptides, and other molecules that possess a primary amine for subsequent detection,

purification, or immobilization.[7] Key research areas where this compound is utilized include:

Bioconjugation: Covalently attaching biotin to biomolecules for detection and purification.[7]

Drug Delivery Systems: Facilitating the development of targeted drug delivery mechanisms.

[7]

Diagnostics: Aiding in the development of sensitive and specific assays, such as ELISA.[7]

Molecular Biology: Studying protein-protein interactions and cellular pathways.[7]
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Biosynthesis: Used in the chemoenzymatic synthesis of biotinylated oligosaccharides.[8]

Experimental Protocol: Protein Biotinylation
The following is a detailed methodology for the biotinylation of a protein containing primary

amines (e.g., lysine residues) using N-Biotinyl-6-aminohexanoic acid. This protocol involves

the activation of the carboxyl group on the biotin reagent using EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) chemistry, followed by

conjugation to the target protein.

Materials
N-Biotinyl-6-aminohexanoic acid (CAS 72040-64-3)

Target protein with primary amines

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

NHS (N-hydroxysuccinimide) or Sulfo-NHS

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.7-6.0

Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0, or 0.1 M sodium bicarbonate,

pH 8.3-8.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M glycine

Purification column (e.g., desalting or size-exclusion chromatography)

Anhydrous Dimethylsulfoxide (DMSO)

Procedure
Step 1: Preparation of Reagents

Prepare a stock solution of the target protein in the Coupling Buffer at a concentration of 1-

10 mg/mL.
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Dissolve N-Biotinyl-6-aminohexanoic acid in anhydrous DMSO to a final concentration of

10-50 mM.

Immediately before use, prepare a 100 mM solution of EDC and a 100 mM solution of NHS

(or Sulfo-NHS) in the Activation Buffer.

Step 2: Activation of N-Biotinyl-6-aminohexanoic acid

In a microcentrifuge tube, combine a 10-50 fold molar excess of the dissolved N-Biotinyl-6-
aminohexanoic acid with the EDC and NHS solutions.

Incubate the mixture for 15-30 minutes at room temperature to allow for the formation of the

NHS ester.

Step 3: Biotinylation of the Target Protein

Add the activated biotin-NHS ester solution from Step 2 to the protein solution. The reaction

is most efficient at a pH of 7-8.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with

gentle mixing.

Step 4: Quenching the Reaction

Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

Incubate for 15-30 minutes at room temperature to quench any unreacted NHS ester.

Step 5: Purification of the Biotinylated Protein

Remove excess, unreacted biotinylation reagents and byproducts by passing the reaction

mixture through a desalting or size-exclusion chromatography column equilibrated with a

suitable storage buffer (e.g., PBS).

Collect the protein-containing fractions. The purified biotinylated protein is now ready for

downstream applications.
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Visualizations
Molecular Structure and Functional Components
The following diagram illustrates the key components of the N-Biotinyl-6-aminohexanoic acid
molecule.
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Click to download full resolution via product page

Caption: Structure of N-Biotinyl-6-aminohexanoic acid.

Experimental Workflow for Protein Biotinylation
This diagram outlines the general workflow for labeling a target protein with N-Biotinyl-6-
aminohexanoic acid and subsequent purification.
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Caption: Protein biotinylation and purification workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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